5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine

• Molecular Formula: C19H12N8S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 5-(1-phenyltetrazol-5-yl)-2-pyrazin-2-yl-4-thiophen-2-ylpyrimidine
• InChI: InChI=1S/C19H12N8S/c1-2-5-13(6-3-1)27-19(24-25-26-27)14-11-22-18(15-12-20-8-9-21-15)23-17(14)16-7-4-10-28-16/h1-12H
• InChI Key: UDAUHARWHWQFRX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C4=CC=CS4)C5=NC=CN=C5

Description

5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine, also known as PTP, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine exerts its therapeutic effects through various mechanisms. In cancer cells, 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine induces apoptosis by activating the caspase pathway and inhibiting the PI3K/AKT/mTOR signaling pathway. In inflammation, 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine inhibits the production of pro-inflammatory cytokines by suppressing the NF-κB signaling pathway. In neurodegenerative diseases, 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine improves cognitive function by enhancing the cholinergic neurotransmission and reducing oxidative stress.
Biochemical and physiological effects:
5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has been shown to have various biochemical and physiological effects. Studies have shown that 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine can inhibit the proliferation and migration of cancer cells, reduce inflammation, and improve cognitive function. Moreover, 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has been shown to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has several advantages and limitations for lab experiments. One of the advantages is that 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has high selectivity towards cancer cells, making it a promising candidate for cancer therapy. Moreover, 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has low toxicity and can be administered orally, making it convenient for patients. However, one of the limitations is that 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has low solubility in water, which can affect its bioavailability. Moreover, 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has a short half-life, which can limit its therapeutic efficacy.

Future Directions

There are several future directions for the research on 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine. One of the directions is to optimize the synthesis method of 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine to improve its yield and purity. Moreover, future studies can focus on the development of 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine derivatives with improved solubility and bioavailability. Furthermore, future studies can investigate the potential of 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine in combination with other chemotherapeutic agents for cancer therapy. Additionally, future studies can investigate the potential of 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine in other diseases, such as autoimmune diseases and metabolic disorders.

Synthesis Methods

5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine can be synthesized through various methods, including the Suzuki-Miyaura coupling reaction, which involves the reaction of 2-bromo-4-(2-thienyl)pyrimidine with 2-pyrazinylboronic acid and 1-phenyltetrazole-5-thiol. Other methods include the reaction of 2-chloro-4-(2-thienyl)pyrimidine with 2-pyrazinylboronic acid and 1-phenyltetrazole-5-thiol in the presence of a palladium catalyst.

Scientific Research Applications

5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has anticancer properties and can inhibit the growth of cancer cells by inducing apoptosis. 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has been studied for its neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.